Cas no 62208-63-3 (1-methyl-4-(2-nitrophenyl)piperazine)

1-Methyl-4-(2-nitrophenyl)piperazine is a synthetic organic compound featuring a piperazine core substituted with a methyl group and a 2-nitrophenyl moiety. This structure imparts versatility in pharmaceutical and chemical research, particularly as an intermediate in the synthesis of bioactive molecules. The presence of the nitro group enhances reactivity, facilitating further functionalization, while the piperazine scaffold contributes to favorable binding properties in medicinal chemistry applications. The compound is characterized by its stability under standard conditions and compatibility with a range of synthetic transformations. Its well-defined molecular architecture makes it a valuable building block for developing novel compounds in drug discovery and material science.
1-methyl-4-(2-nitrophenyl)piperazine structure
62208-63-3 structure
Product Name:1-methyl-4-(2-nitrophenyl)piperazine
CAS No:62208-63-3
MF:C11H15N3O2
MW:221.255702257156
MDL:MFCD00156356
CID:454386
PubChem ID:410640
Update Time:2025-10-19

1-methyl-4-(2-nitrophenyl)piperazine Chemical and Physical Properties

Names and Identifiers

    • Piperazine, 1-methyl-4-(2-nitrophenyl)-
    • 1-methyl-4-(2-nitrophenyl)piperazine
    • SSRLRVMFEGGGMQ-UHFFFAOYSA-N
    • 2-(4-methylpiperazin-1-yl)-1-nitrobenzene
    • F1911-3542
    • AC-3592
    • 2-(4-Methylpiperazin-1-yl) nitrobenzene
    • AKOS003264152
    • MFCD00156356
    • 62208-63-3
    • CBMicro_037654
    • Oprea1_154095
    • DTXSID20328470
    • SCHEMBL3064690
    • BS-29110
    • 1-Methyl-4-(2-nitro-phenyl)-piperazine
    • FT-0725663
    • DA-04344
    • STK069387
    • 1-Methyl-4-(2-nitrophenyl)piperazine, 97%
    • MDL: MFCD00156356
    • Inchi: 1S/C11H15N3O2/c1-12-6-8-13(9-7-12)10-4-2-3-5-11(10)14(15)16/h2-5H,6-9H2,1H3
    • InChI Key: SSRLRVMFEGGGMQ-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC=CC=1N1CCN(C)CC1)=O

Computed Properties

  • Exact Mass: 221.11655
  • Monoisotopic Mass: 221.116426730g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • PSA: 49.62

1-methyl-4-(2-nitrophenyl)piperazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M224663-250mg
1-Methyl-4-(2-nitrophenyl)piperazine
62208-63-3
250mg
$ 50.00 2022-06-04
TRC
M224663-500mg
1-Methyl-4-(2-nitrophenyl)piperazine
62208-63-3
500mg
$ 65.00 2022-06-04
TRC
M224663-2.5g
1-Methyl-4-(2-nitrophenyl)piperazine
62208-63-3
2.5g
$ 210.00 2022-06-04
abcr
AB313221-1 g
1-Methyl-4-(2-nitrophenyl)piperazine; 95%
62208-63-3
1g
€127.00 2023-04-26
abcr
AB313221-5 g
1-Methyl-4-(2-nitrophenyl)piperazine; 95%
62208-63-3
5g
€297.00 2023-04-26
abcr
AB313221-10 g
1-Methyl-4-(2-nitrophenyl)piperazine; 95%
62208-63-3
10g
€467.00 2023-04-26
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
H63368-1g
1-Methyl-4-(2-nitrophenyl)piperazine, 97%
62208-63-3 97%
1g
¥1792.00 2023-02-08
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
H63368-5g
1-Methyl-4-(2-nitrophenyl)piperazine, 97%
62208-63-3 97%
5g
¥5367.00 2023-02-08
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
H63368-250mg
1-Methyl-4-(2-nitrophenyl)piperazine, 97%
62208-63-3 97%
250mg
¥448.00 2023-02-08
Life Chemicals
F1911-3542-0.25g
1-methyl-4-(2-nitrophenyl)piperazine
62208-63-3 95%+
0.25g
$43.0 2023-09-06

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